Cas no 149034-32-2 (prop-2-en-1-yl (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-sulfanylpropanoate)

• Product Name: prop-2-en-1-yl (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-sulfanylpropanoate
• CAS No: 149034-32-2
• MF: C₁₁H₁₉NO₄S
• MW: 261.337862253189
• CID: 6520373
• Update Time: 2025-07-24

prop-2-en-1-yl (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-sulfanylpropanoate Chemical and Physical Properties

Names and Identifiers

• prop-2-en-1-yl (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-sulfanylpropanoate

• Inchi： 1S/C11H19NO4S/c1-5-6-15-9(13)8(7-17)12-10(14)16-11(2,3)4/h5,8,17H,1,6-7H2,2-4H3,(H,12,14)/t8-/m0/s1
• InChI Key： WKYGQDYSVMPUIH-QMMMGPOBSA-N
• SMILES： C(OCC=C)(=O)[C@@H](NC(OC(C)(C)C)=O)CS

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on prop-2-en-1-yl (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-sulfanylpropanoate

Recent Advances in the Study of Prop-2-en-1-yl (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-sulfanylpropanoate (CAS: 149034-32-2)

The compound prop-2-en-1-yl (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-sulfanylpropanoate (CAS: 149034-32-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiol and Boc-protected amino functionalities, serves as a versatile intermediate in the synthesis of peptide-based therapeutics and prodrugs. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the key areas of research involving this compound is its role in the development of cysteine protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of prop-2-en-1-yl (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-sulfanylpropanoate exhibit potent inhibitory activity against cathepsin B, a protease implicated in cancer metastasis and inflammatory diseases. The study highlighted the compound's ability to form reversible covalent bonds with the active site cysteine residue, thereby blocking protease activity.

Another significant application of this compound is in the field of prodrug design. Researchers at the University of California, San Francisco, recently reported the use of prop-2-en-1-yl (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-sulfanylpropanoate as a scaffold for developing glutathione-activated prodrugs. The thiol group in the molecule facilitates conjugation with cytotoxic agents, enabling selective release in tumor microenvironments with high glutathione levels. This approach has shown promising results in preclinical models of ovarian and pancreatic cancers.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of prop-2-en-1-yl (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-sulfanylpropanoate. A 2024 paper in Organic Process Research & Development described an improved synthetic route that achieves higher yields (85%) and better enantiomeric purity (>99% ee) compared to previous methods. The new protocol employs asymmetric hydrogenation and careful protection-deprotection strategies to minimize racemization.

Pharmacokinetic studies have also shed light on the behavior of this compound in biological systems. Research conducted at the National Institutes of Health revealed that prop-2-en-1-yl (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-sulfanylpropanoate demonstrates favorable membrane permeability and metabolic stability, making it an attractive candidate for further drug development. The compound's logP value of 1.8 suggests balanced hydrophilicity-lipophilicity characteristics.

Looking forward, several research groups are investigating the potential of this compound in addressing antimicrobial resistance. Preliminary results indicate that when incorporated into antimicrobial peptides, the thiol functionality enhances membrane penetration and disrupts bacterial biofilms. These findings open new avenues for combating multidrug-resistant pathogens.

In conclusion, prop-2-en-1-yl (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-sulfanylpropanoate (CAS: 149034-32-2) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a promising candidate for the development of novel therapeutics targeting various disease pathways. Continued research efforts are expected to further elucidate its potential and optimize its pharmacological properties.